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Compound of Interest

Compound Name: Ro 90-7501

Cat. No.: B1680707

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the preparation, storage, and application of
Ro 90-7501 stock solutions in dimethyl sulfoxide (DMSQO). Ro 90-7501 is a versatile small
molecule with significant research applications, primarily as an inhibitor of amyloid 42 (A342)
fibril assembly and as a radiosensitizer in cancer research through the inhibition of Ataxia
Telangiectasia Mutated (ATM) phosphorylation.[1][2][3][4] This protocol outlines the necessary
steps to ensure accurate and stable stock solution preparation for reproducible experimental

results.

Physicochemical Properties and Solubility

A clear understanding of the physicochemical properties of Ro 90-7501 is crucial for accurate
stock solution preparation. The key quantitative data are summarized in the table below.
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Property Value Source(s)
Molecular Weight 340.39 g/mol [1][5]
Formula C20H16Nse [1][5]

CAS Number 293762-45-5 [1][5]
Appearance Solid powder [6]

Purity >98% [1][5]
Solubility in DMSO Up to 100 mM (34.04 mg/mL) [1][5]
Other Solubilities Soluble to 10 mM in 1eq. HCI [1][5]

Experimental Protocols

Materials and Equipment
e R0 90-7501 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM Ro 90-7501 Stock Solution in

DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as

needed for different desired concentrations or volumes.

o Calculate the required mass of Ro 90-7501.:
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o Molecular Weight (MW) = 340.39 g/mol

o Desired Concentration (C) = 10 mM = 0.010 mol/L
o Desired Volume (V) =1 mL=0.001L

o Mass (m)=CxV x MW

o Mass (m) = 0.010 mol/L x 0.001 L x 340.39 g/mol = 0.0034039 g = 3.40 mg

e Weighing the Compound:

o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out 3.40 mg of Ro 90-7501 powder into the tared tube.
e Dissolving the Compound:

o Add 1 mL of high-purity DMSO to the microcentrifuge tube containing the Ro 90-7501
powder.

o Cap the tube securely and vortex thoroughly until the compound is completely dissolved.
Gentle warming or sonication may be used to facilitate dissolution if necessary, as
recommended by some suppliers.[2][7]

e Storage and Handling:

o Once dissolved, it is recommended to aliquot the stock solution into smaller, single-use
volumes to avoid repeated freeze-thaw cycles.[2]

o Store the aliquots at -20°C or -80°C for long-term stability.[2] When stored at -80°C, the
solution can be stable for up to 2 years.[2]

o Before use, thaw the aliquot at room temperature and vortex briefly to ensure
homogeneity.

Reconstitution Calculator Guide
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For quick calculations of the required solvent volume for a specific mass of Ro 90-7501 to
achieve a desired concentration, several suppliers provide online reconstitution calculators.[1]
[5] The general formula is:

Volume (L) = Mass (g) / (Concentration (mol/L) x Molecular Weight ( g/mol))

The following table provides pre-calculated solvent volumes for preparing various
concentrations of Ro 90-7501 stock solutions.

Desired Concentration Mass of Ro 90-7501 Required Volume of DMSO
1mM 1mg 2.94 mL
5 mM 1mg 0.59 mL
10 mM 1mg 0.29 mL
50 mM 5 mg 0.29 mL
100 mM 10 mg 0.29 mL

Data adapted from supplier information.[1]

Application Notes and Signaling Pathways

Ro 90-7501 has demonstrated biological activity in several key research areas:

» Neuroscience: It acts as an inhibitor of amyloid 342 (Ap42) fibril assembly, reducing AB42-
induced toxicity with an ECso of 2 uM.[1][5] This makes it a valuable tool for studying
Alzheimer's disease pathogenesis.

e Oncology: Ro 90-7501 has been identified as a novel radiosensitizer for cervical and breast
cancer cells.[3][4][8] It enhances the efficacy of radiation therapy by inhibiting the
phosphorylation of ATM and its downstream targets, thereby impairing the DNA damage
response.[3][4]

e Immunology and Virology: The compound selectively enhances the antiviral response
induced by Toll-like receptor 3 (TLR3) and RIG-I-like receptor (RLR) agonists.[2][9] It
promotes IFN-3 gene expression while inhibiting NF-kB activation.[9]
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Signaling Pathway Diagrams

The following diagrams illustrate the key signaling pathways and the experimental workflow
described in this document.
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Stock Solution Preparation

1. Weigh Ro 90-7501 Powder

'

2. Add DMSO

'

3. Vortex to Dissolve

'

4. Aliquot into Single-Use Tubes

Storage

Store at -20°C or -80°C

Experimental Use

Thaw Aliquot

'

Dilute to Working Concentration

'

Perform Experiment

Click to download full resolution via product page

Caption: Experimental workflow for preparing and using Ro 90-7501 stock solution.
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Ro 90-7501 Mechanism in Radiosensitization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1680707?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680707?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e 1. R0 90-7501 | Amyloid 3 Peptides | Tocris Bioscience [tocris.com]
e 2. medchemexpress.com [medchemexpress.com]
« 3. ar.iarjournals.org [ar.iiarjournals.org]

e 4, R0 90-7501 Is a Novel Radiosensitizer for Cervical Cancer Cells that Inhibits ATM
Phosphorylation - PubMed [pubmed.nchbi.nlm.nih.gov]

e 5. R0 90-7501 | Amyloid beta Peptide Inhibitors: R&D Systems [rndsystems.com]

e 6. R0 90-7501 | AB42 inhibitor | Probechem Biochemicals [probechem.com]

e 7.R090-7501 | ATM/ATR | Gamma-secretase | Phosphatase | TargetMol [targetmol.com]
o 8. scholarworks.aub.edu.lb [scholarworks.aub.edu.lb]

e 9. RO 90-7501 Enhances TLR3 and RLR Agonist Induced Antiviral Response | PLOS One
[journals.plos.org]

 To cite this document: BenchChem. [Preparing Ro 90-7501 Stock Solution in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680707#preparing-ro-90-7501-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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